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Compound of Interest

Compound Name: 1-Cyclohexene-1-carboxylic acid

Cat. No.: B1209419

This guide provides immediate, essential safety and logistical information for handling 1-
Cyclohexene-1-carboxylic acid in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe handling, storage, and disposal
of this chemical.

Chemical Identifier:

Property Value

Chemical Name 1-Cyclohexene-1-carboxylic acid
CAS Number 636-82-8

Molecular Formula C7H1002

Molecular Weight 126.15 g/mol [1]

Hazard Identification and Classification

1-Cyclohexene-1-carboxylic acid is classified as a hazardous substance. The primary
hazards are associated with its corrosive and irritant properties.[1]

GHS Hazard Statements:

e H314 / H315: Causes severe skin burns and irritation.[1][2]
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e H318/H319: Causes serious eye damage and irritation.[1][2]

e H335: May cause respiratory irritation.[2]

Signal Word: Danger or Warning

Hazard Pictograms:

corrosive, irritant

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Cyclohexene-1-

carboxylic acid to minimize exposure and ensure personal safety.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[3]

Protects against splashes that
can cause serious eye

damage.[4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab
coat. Long-sleeved clothing
and a chemical-resistant apron

are also recommended.[3][5]

Prevents skin contact, which

can cause irritation or burns.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
handling large quantities, if
dust or aerosols are
generated, or if ventilation is
inadequate.[3] A gas mask or
self-contained breathing
apparatus may be necessary

in emergency situations.[4]

Protects against inhalation of
dust or vapors that may cause

respiratory irritation.[2]
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Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.[3][5]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust, fumes, or vapors.[2][3]

Wash hands thoroughly after handling the substance.[2]

Ensure that eyewash stations and safety showers are readily accessible.[2][3]

Storage Conditions:

» Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][6]

o Store away from incompatible materials such as strong oxidizing agents and bases.[3][6]

o Store in a segregated and approved area, potentially under an inert gas like nitrogen or
argon.[3][5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[3]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention if irritation or burns occur.[3]

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[3][4]

Accidental Release and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

o Containment: Wear appropriate PPE. For solid spills, sweep up and shovel into a suitable
container for disposal.[6] For liquid spills, use an inert absorbent material like sand or silica
gel to soak up the spill.[3]

o Decontamination: Clean the spill area thoroughly.

e Reporting: Report the incident to the appropriate safety personnel.
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Disposal Plan:

» Dispose of 1-Cyclohexene-1-carboxylic acid and any contaminated materials in
accordance with local, state, and federal regulations.

e Do not allow the chemical to enter drains or waterways.[3]

o Waste should be handled by a licensed professional waste disposal service.

Procedural Workflow for Handling 1-Cyclohexene-1-
carboxylic Acid

The following diagram illustrates the standard workflow for safely handling 1-Cyclohexene-1-

carboxylic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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